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Compound of Interest

Pyrazin-2-ylmethyl!
Compound Name:
methanesulfonate

Cat. No.: B8498434

Get Quote

Executive Summary

Pyrazin-2-ylmethyl methanesulfonate is a highly reactive electrophilic building block used

primarily in medicinal chemistry to introduce the pyrazin-2-ylmethyl moiety into nucleophilic
substrates. As a mesylate ester of an electron-deficient heteroaromatic alcohol, it exhibits
significant instability and is typically generated in situ or used immediately after isolation. Its
primary utility lies in the synthesis of kinase inhibitors (e.g., EGFR, ErbB2) and G-protein
coupled receptor (GPCR) modulators, where the pyrazine ring serves as a critical hydrogen-
bond acceptor or bioisostere for pyridine/phenyl rings.

This guide details the synthesis, handling, and reactivity profile of this intermediate,
emphasizing protocols to mitigate its inherent instability.

Chemical Identity & Properties

Table 1: Physicochemical Specifications
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Property

Specification

Chemical Name

Pyrazin-2-ylmethyl methanesulfonate

IUPAC Name

Pyrazin-2-ylmethyl methanesulfonate

Common Names

Pyrazin-2-ylmethanol mesylate; 2-

(Mesyloxymethyl)pyrazine

CAS Number

73763-95-8 (Note: Often not indexed in major
commercial catalogs due to instability;

frequently generated in situ)

Molecular Formula

CeHsN203S

Molecular Weight

188.20 g/mol

Physical State

Off-white solid or viscous oil (Crude)

Solubility Soluble in DCM, THF, Acetone, Ethyl Acetate
Low. Prone to hydrolysis and polymerization.[1]
Stability [2] Store at -20°C under inert atmosphere if

isolated.

Synthesis & Production Protocols

Due to the compound's thermal and hydrolytic instability, the standard operating procedure

(SOP) involves generation from pyrazin-2-ylmethanol under mild basic conditions, followed by

immediate usage.

Protocol A: Preparation of Pyrazin-2-ylmethyl

methanesulfonate

Source: Adapted from WO2020073011A1 and standard mesylation protocols.

Reagents:

e Pyrazin-2-ylmethanol (1.0 equiv)[3]

e Methanesulfonyl chloride (MsCI) (1.5 — 1.8 equiv)
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» Triethylamine (EtsN) or Diisopropylethylamine (DIPEA) (1.8 — 2.0 equiv)
e Dichloromethane (DCM) (anhydrous, 10-20 volumes)
Step-by-Step Methodology:

e Setup: Charge a flame-dried round-bottom flask with pyrazin-2-ylmethanol and anhydrous
DCM under a nitrogen atmosphere.

o Base Addition: Cool the solution to 0°C using an ice bath. Add Triethylamine dropwise via
syringe.

o Activation: Add Methanesulfonyl chloride (MsCI) dropwise over 10—20 minutes, maintaining
the internal temperature below 5°C. The reaction is exothermic.

e Reaction: Stir at 0°C for 30 minutes, then allow to warm to room temperature (RT) and stir
for 1-2 hours. Monitor by TLC or LCMS (Note: Mesylate may hydrolyze on LCMS; look for
disappearance of alcohol).

e Workup (Critical):
o Dilute with cold water or saturated NaHCO:s.
o Extract rapidly with DCM.
o Dry the organic layer over anhydrous Na=SOa.
o Filtration & Concentration: Filter and concentrate in vacuo at low temperature (<30°C).

o Result: The product is obtained as a crude off-white solid or oil. Do not heat. Use
immediately in the next step.

Reactivity & Mechanism[4][5]

Pyrazin-2-ylmethyl methanesulfonate acts as a "hot" electrophile. The electron-deficient
nature of the pyrazine ring makes the methylene protons slightly acidic, but the primary
reactivity is nucleophilic substitution (Sn2) at the methylene carbon.
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Mechanistic Pathways

e Sn2 Substitution (Desired): The mesylate group is displaced by nucleophiles (amines, thiols,
alkoxides) to form the functionalized pyrazine.

o Elimination/Decomposition (Side Reaction): In the presence of strong bases or heat, the
compound may undergo elimination to form a transient aza-xylylene-type intermediate
(reactive exocyclic methylene), leading to polymerization or tars.

o Hydrolysis: Rapid conversion back to pyrazin-2-ylmethanol in the presence of moisture.

Visualizing the Reaction Landscape
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Figure 1: Synthetic pathway and reactivity profile of Pyrazin-2-ylmethyl methanesulfonate.[3]

Applications in Drug Discovery[4][6][7]

The pyrazin-2-ylmethyl motif is a privileged scaffold in medicinal chemistry, often serving as a
bioisostere for benzyl or pyridylmethyl groups to improve solubility or metabolic stability (lower

lipophilicity).

Case Study 1: APJ Receptor Agonists

Researchers developing agonists for the APJ receptor (a GPCR involved in cardiovascular
homeostasis) utilized pyrazin-2-ylmethyl methanesulfonate to synthesize thioester
intermediates.
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o Reaction: Mesylate + Potassium Thioacetate — S-(pyrazin-2-ylmethyl) ethanethioate.

» Conditions: Acetone, 60°C (Note: The stability allows for mild heating in specific solvents, but
crude usage is preferred).

 Significance: This intermediate allows for the "stapling" of peptide mimetics or small
molecule linkers.

Case Study 2: Kinase Inhibitors (ErbB2/EGFR)

In the synthesis of 4-anilino-quinazoline derivatives, the pyrazine moiety is introduced to
interact with the solvent-exposed regions of the kinase ATP-binding pocket.

o Workflow: The mesylate is reacted with phenolic or amino-functionalized quinazoline cores.

e QOutcome: Improved physicochemical properties compared to the phenyl analog due to the
polarity of the pyrazine nitrogens.

Safety & Handling Guidelines

Warning: Methanesulfonates (mesylates) are potential alkylating agents and are structurally
alert for genotoxicity (Potentially Genotoxic Impurities - PGISs).

Containment: Handle exclusively in a fume hood. Wear double nitrile gloves and a lab coat.

o Storage: If isolation is necessary, store at -20°C under argon. Do not store for prolonged
periods (>24 hours) as decomposition can pressurize the vessel.

e Quenching: Quench reaction mixtures containing excess mesylate with dilute aqueous
ammonia or sodium hydroxide to hydrolyze the ester before disposal.

 In Situ Preference: Whenever possible, telescope the reaction (use the crude DCM solution
directly in the next step) to minimize exposure and degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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